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Compound of Interest

Compound Name: GSK-2250665A

Cat. No.: B15545204 Get Quote

For research, scientific, and drug development professionals, this document provides detailed

guidance on the preparation, handling, and storage of stock solutions of the Itk inhibitor, GSK-
2250665A, in dimethyl sulfoxide (DMSO).

GSK-2250665A is a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (Itk), a

critical enzyme in T-cell signaling pathways.[1][2] Accurate and consistent preparation of stock

solutions is paramount for reliable experimental outcomes in downstream applications such as

cellular assays and in vivo studies. This protocol outlines the standardized procedure for

solubilizing and storing GSK-2250665A in DMSO to ensure solution integrity and

reproducibility.

Quantitative Data Summary
For ease of reference, the key physicochemical properties and recommended concentrations

for GSK-2250665A are summarized in the table below.

Parameter Value Source

Molecular Weight 459.61 g/mol [1]

Solubility in DMSO Up to 100 mM

Appearance White to off-white solid

CAS Number 1246030-96-5
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Experimental Protocol
This protocol describes the steps to prepare a 10 mM stock solution of GSK-2250665A in

DMSO. This concentration is a common starting point for creating working solutions for various

experimental needs.

Materials:

GSK-2250665A powder

Anhydrous or molecular sieves-treated Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of GSK-2250665A powder to room

temperature to prevent condensation of moisture.

Weighing the Compound: Tare the analytical balance with a clean microcentrifuge tube or

vial. Carefully weigh the desired amount of GSK-2250665A powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh 4.596 mg of the compound.

Calculating the Required Volume of DMSO: Use the following formula to calculate the

volume of DMSO needed to achieve the desired stock concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Example for 10 mM stock from 4.596 mg: Volume (L) = 0.004596 g / (459.61 g/mol x 0.010

mol/L) = 0.001 L = 1 mL
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Solubilization: Add the calculated volume of DMSO to the vial containing the GSK-2250665A
powder.

Mixing: Cap the vial securely and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid

dissolution if necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: For long-term storage and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage Recommendations:

Powder: Store the solid compound at +4°C for short-term storage or -20°C for long-term

storage.

Stock Solution in DMSO: Store the aliquoted stock solution at -80°C for up to 6 months or at

-20°C for up to 1 month.

Diagrams
Workflow for Preparing GSK-2250665A Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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